Cas no 2137536-95-7 (1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester)

• Product Name: 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester
• CAS No: 2137536-95-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5302061
• Update Time: 2025-06-07

1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester

• Inchi： 1S/C12H11NO4/c1-6-3-4-7(12(16)17-2)8-5-9(11(14)15)13-10(6)8/h3-5,13H,1-2H3,(H,14,15)
• InChI Key： JRMPMAUMXYAQJG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(OC)=O)=CC=C2C)C=C1C(O)=O

Additional information on 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester

Comprehensive Analysis of 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester (CAS No. 2137536-95-7)

The compound 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester (CAS No. 2137536-95-7) is a derivative of indole, a heterocyclic structure widely recognized for its significance in pharmaceutical and agrochemical applications. This specific derivative, characterized by its methyl ester and methyl substitution at the 7-position, has garnered attention due to its potential role in drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, aligning with the growing demand for novel bioactive molecules in the life sciences sector.

One of the key features of 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester is its structural versatility. The presence of both carboxylic acid and ester functional groups allows for further chemical modifications, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for small-molecule inhibitors and fluorescent probes, addressing current trends in targeted therapy and diagnostic imaging. This aligns with the surge in interest around precision medicine and theranostic agents, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, the compound's CAS No. 2137536-95-7 serves as a unique identifier for researchers investigating its reaction mechanisms and scalability. Its stability under various conditions has been a subject of optimization, particularly for applications in high-throughput screening and combinatorial chemistry. These aspects resonate with industry demands for efficient and sustainable synthetic methodologies, a recurring theme in modern chemical research.

The 7-methyl substitution in 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester is noteworthy for its potential influence on the compound's lipophilicity and binding affinity in biological systems. This attribute is critical for drug design, where structure-activity relationships (SAR) are pivotal. Computational studies, including molecular docking and QSAR modeling, have become popular tools to predict its interactions, reflecting the integration of AI and machine learning in chemical research—a hot topic in academic and industrial circles.

In material science, the compound's aromatic indole core and ester functionality offer opportunities for developing organic semiconductors and photovoltaic materials. With the global push toward renewable energy, researchers are examining such derivatives for their electron-transport properties and thermal stability, answering frequent queries about "green chemistry" and "sustainable materials."

Quality control and analytical characterization of CAS No. 2137536-95-7 involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure reproducibility, a concern often raised in peer-reviewed literature and online forums discussing research reproducibility and standardization in chemical synthesis.

In summary, 1H-Indole-2,4-dicarboxylic acid, 7-methyl-, 4-methyl ester represents a multifaceted compound with applications spanning pharmaceuticals, diagnostics, and materials. Its study addresses contemporary scientific challenges while aligning with trends like AI-driven drug discovery and sustainable chemistry, making it a relevant subject for both academia and industry.